N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide
• InChI: InChI=1S/C17H17NO3/c1-12(14-7-8-15-16(10-14)21-11-20-15)18-17(19)9-13-5-3-2-4-6-13/h2-8,10,12H,9,11H2,1H3,(H,18,19)
• InChI Key: VOWISYGBXUYISB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide, also known as 2C-B, is a synthetic psychoactive substance that belongs to the phenethylamine class. It was first synthesized in 1974 by Alexander Shulgin, a renowned American chemist and pharmacologist. 2C-B is a popular recreational drug due to its hallucinogenic and euphoric effects. However, in recent years, there has been an increasing interest in its potential scientific research applications.

Mechanism of Action

The exact mechanism of action of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This results in the activation of various signaling pathways, leading to the hallucinogenic and euphoric effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide include increased heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and can lead to nausea and vomiting. The hallucinogenic effects of the drug can last for several hours and can include visual and auditory hallucinations, altered perception of time and space, and changes in mood and emotions.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide in lab experiments is its relatively simple synthesis method. This makes it a cost-effective option for researchers. Additionally, its hallucinogenic effects make it a useful tool for studying the neural mechanisms underlying perception and cognition. However, its recreational use and potential for abuse can be a limitation for its use in scientific research.

Future Directions

There are several potential future directions for research on N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide. One area of interest is its potential therapeutic applications in the treatment of mental health disorders. Further research is needed to fully understand its mechanism of action and potential side effects. Additionally, research on the neuroprotective effects of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide and its potential use in enhancing cognitive function and creativity may also be a promising area of investigation.

Scientific Research Applications

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been investigated for its potential use in enhancing cognitive function and creativity. Additionally, N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide has been studied for its potential neuroprotective effects.